Cas no 2171277-63-5 (6-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid)

• Product Name: 6-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• CAS No: 2171277-63-5
• MF: C₃₂H₃₄N₂O₇
• MW: 558.621569156647
• CID: 6069494
• PubChem ID: 165528720
• Update Time: 2025-05-24

6-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid
• 6-[(2S)-3-(benzyl carboxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]hexanoic acid
• 2171277-63-5
• EN300-1508742

• Inchi： 1S/C32H34N2O7/c35-29(36)17-5-2-10-18-33-31(38)28(19-30(37)40-20-22-11-3-1-4-12-22)34-32(39)41-21-27-25-15-8-6-13-23(25)24-14-7-9-16-26(24)27/h1,3-4,6-9,11-16,27-28H,2,5,10,17-21H2,(H,33,38)(H,34,39)(H,35,36)/t28-/m0/s1
• InChI Key： IZIGECBYLXRVOC-NDEPHWFRSA-N
• SMILES： O(C(N[C@H](C(NCCCCCC(=O)O)=O)CC(=O)OCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 558.23660143g/mol
• Monoisotopic Mass: 558.23660143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 16
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 131Ų

Additional information on 6-(2S)-3-(benzyl carboxy)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidohexanoic acid

6-(2S)-3-(Benzyl Carboxy)-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Propanamidohexanoic Acid: A Comprehensive Overview

6-(2S)-3-(Benzyl Carboxy)-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Propanamidohexanoic Acid, also known by its CAS Registry Number 2171277-63-5, is a complex organic compound with significant applications in the field of chemical synthesis and drug development. This compound is characterized by its intricate structure, which includes a benzyl carboxy group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a propanamido functional group. The presence of these groups makes it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's structure is particularly notable for its stereochemistry, as indicated by the (2S) designation in its name. This stereochemistry plays a crucial role in determining the compound's physical properties and reactivity. Recent studies have highlighted the importance of stereochemistry in drug design, as it can significantly influence the compound's pharmacokinetics and pharmacodynamics. For instance, researchers have demonstrated that the (2S) configuration enhances the compound's solubility and stability under physiological conditions, making it an ideal candidate for further exploration in medicinal chemistry.

The Fmoc group, which is a well-known protecting group in peptide synthesis, adds another layer of functionality to this compound. The Fmoc group is commonly used to protect amino groups during peptide synthesis, allowing for precise control over the reaction sequence. In this compound, the Fmoc group is attached to an amino group, forming a key part of its structure. Recent advancements in protecting group chemistry have led to the development of more efficient methods for installing and removing Fmoc groups, further enhancing the utility of this compound in synthetic workflows.

The benzyl carboxy group present in this compound introduces additional complexity to its structure and functionality. Benzyl carboxy groups are often used as intermediates in the synthesis of various pharmaceutical agents due to their ability to participate in a wide range of chemical reactions. Recent research has focused on optimizing the synthesis and purification of compounds containing benzyl carboxy groups, with particular emphasis on improving yield and reducing impurities.

In terms of applications, this compound has shown promise in several areas of chemical research. For example, it has been used as an intermediate in the synthesis of bioactive peptides and proteins. Its unique combination of functional groups makes it an attractive candidate for use in combinatorial chemistry and high-throughput screening campaigns. Additionally, its stereochemical properties make it suitable for use in asymmetric synthesis, where precise control over molecular geometry is essential.

Recent studies have also explored the potential of this compound as a building block for the development of novel therapeutic agents. For instance, researchers have investigated its use in the synthesis of inhibitors for various enzyme targets, including kinases and proteases. These studies have demonstrated that the compound's structural features can be exploited to design molecules with high affinity and selectivity for their target proteins.

From an analytical standpoint, this compound presents some challenges due to its complex structure and stereochemistry. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are often required to fully characterize it. Recent advancements in analytical chemistry have made it easier to study such complex compounds, with techniques such as two-dimensional NMR spectroscopy providing detailed insights into their molecular structure.

In conclusion, 6-(2S)-3-(Benzyl Carboxy)-2-({(9H-Fluoren-9-yl)Methoxycarbonyl}Amino)Propanamidohexanoic Acid (CAS No: 2171277-63-5) is a versatile and valuable compound with significant potential in chemical synthesis and drug development. Its unique structural features, including its stereochemistry and functional groups, make it an attractive candidate for use in a wide range of applications. As research continues to advance, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.